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Compound of Interest

Compound Name: D-Fructose-13C,d2

Cat. No.: B12403597

Get Quote

Executive Summary
D-Fructose-13C,d2 (CAS: N/A for specific isotopologue; generic Fructose CAS: 57-48-7)

presents a low toxicological risk to the operator but a high operational risk to the experimental

outcome.

While standard Safety Data Sheets (SDS) classify D-Fructose as non-hazardous, this guide

operates under Analytical Hygiene Standards. The primary objective of Personal Protective

Equipment (PPE) in this context is dual-directional: protecting the researcher from particulate

irritation and, critically, protecting the isotopically labeled sample from exogenous carbon and

nuclease contamination.

Part 1: Risk Assessment & PPE Strategy
The Dual-Protection Philosophy
In stable isotope research, the human operator is the primary source of contamination. Skin

oils, keratin, and exhaled carbon dioxide (

) can skew Isotope Ratio Mass Spectrometry (IRMS) and NMR data.
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PPE Decision Matrix
Select your PPE tier based on the sensitivity of your downstream application.

Downstream Application

Standard Analysis
(HPLC-UV, High Conc. NMR)

High Sensitivity
(LC-MS/MS, Trace Metabolomics)

Isotope Ratio
(IRMS, Flux Analysis)

Tier 1: Basic Hygiene
Nitrile Gloves + Lab Coat

Safety Glasses

Tier 2: Contamination Control
+ Solvent-Washed Gloves

+ Bouffant Cap

Tier 3: Total Isolation
+ Face Mask (Breath Guard)

+ Anti-Static Measures

Click to download full resolution via product page

Figure 1: PPE Selection based on experimental sensitivity. Higher sensitivity requires stricter

isolation of the operator from the sample.

Detailed PPE Specifications
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Component Recommendation Scientific Rationale

Gloves Nitrile (Powder-Free)

Avoid Latex: Latex proteins are

common MS contaminants

(m/z range 1000-3000). Note:

Commercial nitrile gloves may

shed release agents (e.g.,

naphthalene sulfonate).[1] For

MS applications, rinse gloved

hands with HPLC-grade

Methanol/Water before

handling vials [1].

Respiratory Surgical Mask / N95

Required for IRMS. Human

breath is ~4% CO2. Direct

exhalation onto a low-mass

isotope sample can introduce

exogenous

, diluting the enrichment level.

Eye Protection Safety Glasses w/ Side Shields

Standard GLP. Fructose dust is

a mechanical irritant to the

cornea.

Clothing Cotton Lab Coat (Buttoned)

Synthetic fibers generate high

static electricity. Charged

fructose powder is difficult to

weigh accurately and "jumps"

from spatulas, leading to mass

loss.

Part 2: Operational Handling Protocol
Environmental Setup

Humidity Control: D-Fructose is hygroscopic. High humidity leads to clumping and

hydrolysis. Handle in a low-humidity environment (<50% RH) or a desiccated glove box if

available.
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Static Control: Use an ionizing anti-static gun on the weighing vessel and the spatula. This is

critical for milligram-quantity handling.

Weighing & Solubilization Workflow
This protocol minimizes isotopic dilution and cross-contamination.

Start: Sample Retrieval

Thermal Equilibration
(Warm to Room Temp)

Prevent Condensation

Static Neutralization
(Ionizing Gun)

Minimize Drift

Weighing
(Difference Method)

Solubilization
(Chilled Solvent)

Add Solvent to Solid

QC Check
(Dissolution Completeness)

Click to download full resolution via product page

Figure 2: Step-by-step handling workflow emphasizing moisture and static control.
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Step-by-Step Methodology:
Thermal Equilibration: Remove the vial from the freezer (-20°C). Allow it to reach room

temperature before opening. Opening a cold vial condenses atmospheric moisture inside,

degrading the remaining stock.

Glove Pre-Wash: If performing LC-MS, wipe nitrile gloves with an isopropyl alcohol (IPA)

wipe to remove surface release agents [2].

Weighing:

Use a dedicated micro-spatula (never reused from glucose/sucrose stocks).

Weigh by difference: Tare the vial, remove approximate amount, re-weigh the vial. This

prevents loss of powder on weigh boats.

Dissolution:

Fructose is highly soluble in water (>3 g/mL).

Vortex gently. Avoid sonication if possible, as heat can promote mutarotation or

degradation in unbuffered solutions.

Part 3: Emergency & Disposal Procedures
Spill Management
D-Fructose is non-toxic but creates a sticky, microbial-growth-promoting residue.

Dry Spill: Do not wet immediately. Sweep/scoop dry powder into a waste container.

Wet Spill: If the powder absorbs moisture and becomes sticky, clean with warm water

followed by 70% Ethanol to prevent mold growth on the benchtop.

Disposal Considerations
Regulatory: D-Fructose-13C,d2 is not a hazardous waste under RCRA (USA) or distinct

from regular chemical waste in the EU.
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Labeling: Deface the label before disposal. "Isotope" labels can trigger unnecessary radiation

safety alarms by facilities management, despite the isotope being stable (non-radioactive).

Waste Stream: Dilute aqueous solutions can generally be disposed of via sink (check local

regulations). Organic solvent mixtures must go to "Non-Halogenated Organic Waste."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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